(Z)-1-(hydroxyimino)-3-methyl-4,5-dihydro-1H-benzo[d]azepin-2(3H)-one

• IUPAC Name: (5Z)-5-hydroxyimino-3-methyl-1,2-dihydro-3-benzazepin-4-one
• InChI: InChI=1S/C11H12N2O2/c1-13-7-6-8-4-2-3-5-9(8)10(12-15)11(13)14/h2-5,15H,6-7H2,1H3/b12-10-
• InChI Key: AGMHHPHTPYMULW-BENRWUELSA-N
• Canonical SMILES: CN1CCC2=CC=CC=C2C(=NO)C1=O
• Isomeric SMILES: CN1CCC2=CC=CC=C2/C(=N/O)/C1=O
• Molecular Formula: C11H12N2O2
• Molecular Weight: 204.22 g/mol

Description

(Z)-1-(hydroxyimino)-3-methyl-4,5-dihydro-1H-benzo[d]azepin-2(3H)-one, also known as Z-1-hydroxyiminomethyl-benzoazepin-2-one, is an important organic compound used in a variety of scientific research applications. It is a heterocyclic compound with a five-membered ring containing an oxygen atom and a nitrogen atom, and is a derivative of benzodiazepine. The compound has been studied extensively for its unique properties, and has been found to have a variety of applications in the field of scientific research.

Scientific Research Applications

Synthesis and Structural Analysis

The synthesis of benzazepine derivatives is a key area of interest, with studies focusing on the development of novel synthetic methods and the structural characterization of these compounds. Ihnatenko, Jones, and Kunick (2021) prepared (E)-5-(Methoxyimino)-1,3,4,5-tetrahydro-2H-benzo[b]azepin-2-one, determining its configuration via X-ray crystallography, suggesting a focus on the structural elucidation and synthetic accessibility of benzazepine derivatives (Ihnatenko et al., 2021).

Chemical Transformations and Reactivity

Varlamov et al. (2004) explored the chemical transformations of 4,5-dihydro-5-methyl-3H-spiro[benz-2-azepine-3,1'-cyclohexane] N-oxide, focusing on its oxidation, reduction, and reactions with various nucleophiles. This study highlights the reactivity of benzazepine N-oxides, providing insights into the functional group transformations and potential synthetic applications of such compounds (Varlamov et al., 2004).

Antimicrobial and Pharmacological Potential

The design and synthesis of novel compounds with potential antimicrobial, anti-inflammatory, and analgesic activities have been explored. Rajanarendar et al. (2013) synthesized a series of dihydro benzofuro[3,2-e]isoxazolo[4,5-b]azepin-5(5aH)-ones, evaluating their biological activities. This research demonstrates the interest in benzazepine derivatives as scaffolds for developing new pharmacologically active agents, potentially indicating similar applications for compounds like "(Z)-1-(hydroxyimino)-3-methyl-4,5-dihydro-1H-benzo[d]azepin-2(3H)-one" (Rajanarendar et al., 2013).